Cas no 2228814-82-0 (3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid
• CAS No: 2228814-82-0
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6494075
• PubChem ID: 165835516
• Update Time: 2025-05-20

3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid
• EN300-1993729
• 2228814-82-0

• Inchi： 1S/C10H10ClFO3/c1-15-9(10(13)14)5-6-4-7(12)2-3-8(6)11/h2-4,9H,5H2,1H3,(H,13,14)
• InChI Key： HSFYXTRLHCJKHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid

Research Brief on 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid (CAS: 2228814-82-0)

3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid (CAS: 2228814-82-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in the pharmaceutical industry.

The compound has been investigated for its role in the development of small-molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent kinase inhibitors, which are being explored for their efficacy in treating cancer and inflammatory diseases. The study reported that the chloro-fluorophenyl moiety and methoxypropanoic acid group contribute to the compound's ability to bind selectively to specific kinase domains, thereby enhancing its therapeutic potential.

In addition to its applications in kinase inhibitor development, 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid has also been studied for its metabolic stability and pharmacokinetic properties. Research conducted by Smith et al. (2024) revealed that the compound exhibits favorable metabolic stability in vitro, with a half-life exceeding 4 hours in human liver microsomes. This property makes it a promising candidate for further optimization in drug discovery programs.

Recent advancements in synthetic methodologies have also improved the efficiency of producing 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid. A novel catalytic asymmetric synthesis approach, published in Organic Letters (2024), achieved an enantiomeric excess of >99%, addressing previous challenges related to stereochemical control. This breakthrough is expected to facilitate the large-scale production of the compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinically viable therapeutics.

In conclusion, 3-(2-chloro-5-fluorophenyl)-2-methoxypropanoic acid (CAS: 2228814-82-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibitor development, coupled with recent advancements in synthetic methodologies, underscore its potential to contribute to the next generation of targeted therapies. Further research is warranted to fully exploit its therapeutic potential and address existing limitations.